Cas no 2997-85-5 (Dioctyl fumarate)

• Product Name: Dioctyl fumarate
• CAS No: 2997-85-5
• MF: C₂₀H₃₆O₄
• MW: 340.497447013855
• MDL: MFCD00137329
• CID: 84561
• PubChem ID: 5462693
• Update Time: 2025-04-18

Dioctyl fumarate Chemical and Physical Properties

Names and Identifiers

• dioctyl fumarate
• Dioctyl (2E)-2-butenedioate
• 1-Dodecanaminium,N,N-dimethyl-N-octyl-,chloride
• Ammonium,dimethyldodecyloctyl-,chloride
• bis n-octyl fumarate
• BTC 812
• di-n-octyl fumarate
• dioctyl maleate
• dodecyl-dimethyl-octyl-ammonium,chloride
• fumaric acid dioctylester
• Fumarsaeure-dioctylester
• octyl fumarate
• Octyldodecyldimethylammonium chloride
• 2-Butenedioic acid (2E)-, dioctyl ester
• 2-Butenedioic acid (2E)-, 1,4-dioctyl ester
• dioctyl but-2-enedioate
• dioctylmaleate
• Fumaric acid, dioctyl ester
• dioctyl (Z)-but-2-enedioate
• TVWTZAGVNBPXHU-FOCLMDBBSA-N
• 2-Butenedioic acid (e), dioctyl ester
• AK187506
• 2-Butenedioic acid, (E)-, dioctyl ester
• RT
• EC 271-880-3
• 1,4-Dioctyl (2E)-2-butenedioate
• SCHEMBL36347
• AM20090402
• 68610-90-2
• A918665
• 2997-85-5
• CS-0320513
• AI3-33063
• DTXSID5062762
• AKOS015901460
• EINECS 271-880-3
• MFCD00137329
• dioctyl (E)-but-2-enedioate
• CAA99785
• dicapryl fumarate
• CS-11474
• SCHEMBL33824
• 4RGP6VBL96
• Dioctylfumarate
• DB-319216
• Dioctyl fumarate

• MDL： MFCD00137329
• Inchi： 1S/C20H36O4/c1-3-5-7-9-11-13-17-23-19(21)15-16-20(22)24-18-14-12-10-8-6-4-2/h15-16H,3-14,17-18H2,1-2H3/b16-15+
• InChI Key： TVWTZAGVNBPXHU-FOCLMDBBSA-N
• SMILES： O(C(/C=C/C(=O)OCCCCCCCC)=O)CCCCCCCC

Computed Properties

• Exact Mass: 340.26100
• Monoisotopic Mass: 340.26136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 7

Experimental Properties

• Density: 0.947
• Boiling Point: 417.9℃at 760 mmHg
• Flash Point: 195.5℃
• Refractive Index: 1.459
• PSA: 52.60000
• LogP: 5.35000